Cas no 1343386-51-5 (4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran)

• Product Name: 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran
• CAS No: 1343386-51-5
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5056450
• Update Time: 2025-06-07

4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3,4-dihydro-2H-1-benzopyran
• 4-(Bromomethyl)chromane
• 4-(bromomethyl)-3,4-dihydro-2H-chromene
• J3.567.500K
• 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran

• Inchi： 1S/C10H11BrO/c11-7-8-5-6-12-10-4-2-1-3-9(8)10/h1-4,8H,5-7H2
• InChI Key： QNEDWUMFEUIUMH-UHFFFAOYSA-N
• SMILES： BrCC1C2C=CC=CC=2OCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Additional information on 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran

Professional Introduction to Compound with CAS No. 1343386-51-5 and Product Name: 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran

The compound with the CAS number 1343386-51-5 and the product name 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran represents a significant molecule in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound, featuring a benzopyran core structure, has garnered attention due to its versatile chemical properties and potential applications in medicinal chemistry. The presence of a bromomethyl substituent at the 4-position of the benzopyran ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in the field of organic synthesis have highlighted the importance of functionalized benzopyrans in developing novel therapeutic agents. The 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran molecule serves as a crucial building block for constructing pharmacophores that exhibit diverse biological activities. Its structural framework is reminiscent of several naturally occurring compounds that have demonstrated efficacy in treating various diseases, including cancer and neurological disorders.

In particular, the bromomethyl group on the benzopyran ring facilitates nucleophilic substitution reactions, allowing for the introduction of additional functional groups such as amines, alcohols, or thiols. This flexibility is particularly advantageous in drug design, where precise molecular modifications can fine-tune pharmacological properties like potency, selectivity, and solubility. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, further extends its utility in constructing complex molecular architectures.

Current research in medicinal chemistry has demonstrated that benzopyran derivatives exhibit a wide range of biological activities. For instance, some benzopyrans have shown anti-inflammatory, antioxidant, and antimicrobial properties. The 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran derivative is being explored as a precursor for synthesizing novel compounds targeting specific biological pathways. Its structural similarity to known bioactive molecules makes it an attractive candidate for further investigation.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the benzopyran core with appropriate substituents, researchers aim to develop small-molecule inhibitors that can selectively bind to kinases and modulate their activity. The bromomethyl group provides a handle for introducing pharmacophoric elements that enhance binding affinity and reduce off-target effects.

The synthesis of 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Starting from commercially available precursors, the compound can be prepared through cyclization reactions followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzopyran scaffold with high regioselectivity and yield.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and chemical biology. Its ability to form stable complexes with metal ions makes it useful in designing metallo-drugs or luminescent probes for cellular imaging. The bromomethyl functionality also allows for covalent labeling of biomolecules, enabling researchers to study protein-protein interactions or track metabolic pathways.

The growing interest in heterocyclic compounds like 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran is driven by their diverse biological activities and synthetic accessibility. Researchers are continuously exploring new ways to leverage these molecules for therapeutic purposes. Collaborative efforts between chemists and biologists are essential to translate laboratory discoveries into clinical applications that benefit patients worldwide.

Future directions in this area may involve exploring derivatives of 4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran that exhibit improved pharmacokinetic profiles or enhanced target specificity. Advances in computational chemistry and artificial intelligence are also expected to accelerate the discovery process by predicting novel molecular structures with desirable properties.

In conclusion,4-(Bromomethyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 1343386-51-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of drug discovery.